5-Chloro-pyridin-2-ylsulfanyl-acetic acid methyl ester

• Molecular Formula: C8H8ClNO2S
• Molecular Weight: 217.67 g/mol
• IUPAC Name: methyl 2-(5-chloropyridin-2-yl)sulfanylacetate
• InChI: InChI=1S/C8H8ClNO2S/c1-12-8(11)5-13-7-3-2-6(9)4-10-7/h2-4H,5H2,1H3
• InChI Key: NWTQMVWNBJCTAR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CSC1=NC=C(C=C1)Cl

Description

5-Chloro-pyridin-2-ylsulfanyl-acetic acid methyl ester is a useful research compound. Its molecular formula is C8H8ClNO2S and its molecular weight is 217.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,5-dichloropyridine (13, 2.04 g, 13.8 mmol) in 40 mL of dry DMF was added K2CO3 (1.91 g, 13.8 mmol) and reaction mixture was stirred for 30 min at ambient temperature. Neat methylthioglycolate (1.26 mL, 14 mmol) was added via syringe and the reaction mixture was stirred overnight under N2. The reaction mixture was treated with H2O (120 mL) and the product was extracted into EtOAc (2×220 mL). Combined organic layers were washed with lot of water, brine, dried over Na2SO4, filtered and concentrated to give 2.3 g of crude material which was purified by column chromatography (hexanes/EtOAc). Obtained 1.1 g (5.0 mmol) of target 14, as a colorless oil, in 36% yield.